Cas no 2027684-71-3 (5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one)

5-Amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one is a fluorinated pyridinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-difluoropropyl substituent, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The presence of the amino and carbonyl functional groups allows for further derivatization, enabling the synthesis of bioactive compounds. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its unique halogenated alkyl chain may contribute to improved binding affinity in target interactions, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one structure
2027684-71-3 structure
Product Name:5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
CAS No:2027684-71-3
MF:C9H11ClF2N2O
MW:236.646248102188
CID:6007866
PubChem ID:165472403
Update Time:2025-06-07

5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
    • 2027684-71-3
    • EN300-1111505
    • Inchi: 1S/C9H11ClF2N2O/c1-6-7(13)2-3-8(15)14(6)5-4-9(10,11)12/h2-3H,4-5,13H2,1H3
    • InChI Key: IKOSILJRSCQMEL-UHFFFAOYSA-N
    • SMILES: ClC(CCN1C(C=CC(=C1C)N)=O)(F)F

Computed Properties

  • Exact Mass: 236.0527970g/mol
  • Monoisotopic Mass: 236.0527970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.3Ų

5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1111505-0.05g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
0.05g
$827.0 2023-10-27
Enamine
EN300-1111505-0.1g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
0.1g
$867.0 2023-10-27
Enamine
EN300-1111505-0.25g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
0.25g
$906.0 2023-10-27
Enamine
EN300-1111505-0.5g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
0.5g
$946.0 2023-10-27
Enamine
EN300-1111505-1.0g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3
1g
$1299.0 2023-06-10
Enamine
EN300-1111505-2.5g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
2.5g
$1931.0 2023-10-27
Enamine
EN300-1111505-5.0g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3
5g
$3770.0 2023-06-10
Enamine
EN300-1111505-10.0g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3
10g
$5590.0 2023-06-10
Enamine
EN300-1111505-1g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
1g
$986.0 2023-10-27
Enamine
EN300-1111505-5g
5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one
2027684-71-3 95%
5g
$2858.0 2023-10-27

Additional information on 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(3-Chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 2027684-71-3): An Overview of a Promising Compound in Pharmaceutical Research

5-Amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 2027684-71-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical characteristics, synthesis methods, biological activities, and potential therapeutic applications of 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one.

Chemical Structure and Synthesis

The chemical structure of 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one is characterized by a pyridinone ring with specific functional groups attached. The presence of an amino group at the 5-position, a chloro-difluoromethylated propyl group at the 1-position, and a methyl group at the 6-position contributes to its unique properties. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. Recent studies have reported efficient synthetic routes using microwave-assisted methods and transition-metal catalysis to enhance yield and purity.

Biological Activities

5-Amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one has been extensively studied for its biological activities. One of the most notable findings is its potent anti-inflammatory effects. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. Additionally, it has been reported to exhibit anti-cancer properties by inducing apoptosis in various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as NF-kB and MAPK.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and anti-cancer properties makes 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one a promising candidate for the development of new therapeutic agents. In preclinical studies, this compound has shown efficacy in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to induce apoptosis in cancer cells suggests potential applications in cancer therapy. Ongoing research is focused on optimizing the pharmacokinetic properties and evaluating the safety profile of this compound to advance it into clinical trials.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent advancements have shed light on new avenues for the development of compounds like 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one. One area of interest is the use of computational methods to predict the binding affinity and selectivity of this compound towards specific targets. Machine learning algorithms have been employed to identify potential binding sites and optimize the molecular structure for improved efficacy. Additionally, combinatorial chemistry approaches are being explored to generate libraries of related compounds with enhanced biological activities.

Safety and Toxicology

The safety profile of any new drug candidate is a critical aspect of its development. Preliminary toxicology studies on 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one have shown promising results. In vitro assays have demonstrated low cytotoxicity towards normal cells, indicating a favorable therapeutic window. However, further in vivo studies are necessary to fully assess its safety in animal models before advancing to human trials.

Conclusion

In conclusion, 5-amino-1-(3-chloro-3,3-difluoropropyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 2027684-71-3) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research efforts are focused on optimizing its properties and evaluating its safety profile to advance it into clinical trials. As our understanding of this compound continues to grow, it holds great promise for improving patient outcomes in various medical conditions.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent